Cas no 5448-49-7 (2-chloro-N-(1,3-thiazol-2-yl)acetamide)

2-Chloro-N-(1,3-thiazol-2-yl)acetamide is a versatile chemical intermediate characterized by its reactive chloroacetamide group and thiazole moiety. This compound is particularly valuable in organic synthesis and pharmaceutical research, where it serves as a key building block for the development of heterocyclic compounds. Its structural features enable efficient functionalization, making it useful in the preparation of agrochemicals, bioactive molecules, and specialized polymers. The thiazole ring contributes to enhanced stability and reactivity, while the chloroacetamide group facilitates nucleophilic substitution reactions. This product is typically handled under controlled conditions due to its reactivity, ensuring optimal performance in synthetic applications.

2-chloro-N-(1,3-thiazol-2-yl)acetamide structure

5448-49-7 structure

Product Name:2-chloro-N-(1,3-thiazol-2-yl)acetamide

CAS No:5448-49-7

MF:C₅H₅ClN₂OS

MW:176.623998403549

MDL:MFCD00466396

CID:822106

PubChem ID:226883

Update Time:2025-10-31

2-chloro-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-N-(thiazol-2-yl)acetamide
- 2-Chloro-N-(1,3-thiazol-2-yl)acetamide
- 2-Chloro-N-1,3-thiazol-2-ylacetamide
- 2-chloro-N-2-thiazolylAcetamide
- 2-CHLORO-N-THIAZOL-2-YL-ACETAMIDE
- 5-(4-Diethylamino-benzylidene)-2-thioxo-imidazolidin-4-one
- 2-(chloroacetyl)aminothiazole
- 2-(chloroacetylamino)thiazole
- 2-chloro-N-(1,3-thiazol-2-yl)ethanamide
- 2-chloro-N-(thialzol-2-yl)acetamide
- 2-chloro-N-1,3-thiazol-2-ylacetamide(SALTDATA: FREE)
- AC1L5F35
- AC1Q5NYB
- acetamide, 2-chloro-n-2-thiazolyl-
- chloroacetyl-2-aminothiazole
- CTK1H3384
- STOCK3S-41221
- 2-Chloro-N-(2-Thiazolyl)acetamide
- 2-Chloroacetamidothiazole
- NSC 17824
- NSC-17824
- MLS000718571
- F1703-0113
- DTXSID20280640
- STK206671
- 2-chloranyl-N-(1,3-thiazol-2-yl)ethanamide
- Z56887742
- cid_226883
- NSC17824
- SMR000290839
- Acetamide, 2-chloro-N-(2-thiazolyl)-
- ALBB-002303
- EN300-01949
- UPCMLD0ENAT0514-1594:001
- 2-Chloro-N-(1,3-thiazol-2-yl)acetamide #
- s12412
- AKOS000115683
- 5448-49-7
- MFCD00466396
- SCHEMBL1358344
- DB-071860
- BS-10259
- BDBM90465
- LSDJRBFOXKCGFY-UHFFFAOYSA-N
- J-516241
- CHEMBL1470679
- 2-chloro-N-(1,3-thiazol-2-yl)acetamide
- MDL： MFCD00466396
- Inchi： 1S/C5H5ClN2OS/c6-3-4(9)8-5-7-1-2-10-5/h1-2H,3H2,(H,7,8,9)
- InChI Key： LSDJRBFOXKCGFY-UHFFFAOYSA-N
- SMILES： ClCC(NC1=NC=CS1)=O

Computed Properties

Exact Mass: 175.98125
Monoisotopic Mass: 175.981
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 70.2A^2

Experimental Properties

Density: 1.514
Melting Point: 162-164 ºC
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.636
PSA: 41.99
LogP: 1.39340

2-chloro-N-(1,3-thiazol-2-yl)acetamide Pricemore >>

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